Cas no 2227712-76-5 ((1R)-2,2,2-trifluoro-1-4-(methoxymethyl)phenylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-4-(methoxymethyl)phenylethan-1-ol
• CAS No: 2227712-76-5
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 6282337
• PubChem ID: 165631076
• Update Time: 2025-06-11

(1R)-2,2,2-trifluoro-1-4-(methoxymethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-4-(methoxymethyl)phenylethan-1-ol
• (1R)-2,2,2-trifluoro-1-[4-(methoxymethyl)phenyl]ethan-1-ol
• EN300-1958690
• 2227712-76-5

• Inchi： 1S/C10H11F3O2/c1-15-6-7-2-4-8(5-3-7)9(14)10(11,12)13/h2-5,9,14H,6H2,1H3/t9-/m1/s1
• InChI Key： TTXMQWANMHRHGU-SECBINFHSA-N
• SMILES： FC([C@@H](C1C=CC(COC)=CC=1)O)(F)F

Computed Properties

• Exact Mass: 220.07111408g/mol
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-2,2,2-trifluoro-1-4-(methoxymethyl)phenylethan-1-ol

Compound CAS No. 2227712-76-5: (1R)-2,2,2-Trifluoro-1-(4-(methoxymethyl)phenyl)ethan-1-ol

Compound CAS No. 2227712-76-5, also known as (1R)-2,2,2-trifluoro-1-(4-(methoxymethyl)phenyl)ethan-1-ol, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a trifluoroethyl group and a methoxymethyl-substituted phenyl group. The (1R) configuration denotes the stereochemistry at the chiral center, making this compound enantiomerically pure and highly valuable for asymmetric synthesis.

The synthesis of (1R)-2,2,2-trifluoro-1-(4-(methoxymethyl)phenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the trifluoroethyl group. This is often achieved through electrophilic fluorination or nucleophilic substitution reactions. The phenyl ring substitution is another critical step, where the methoxymethyl group is introduced via alkylation or acylation techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess (ee), making it more accessible for large-scale applications.

One of the most notable applications of CAS No. 2227712-76-5 is in the field of drug discovery. Its unique structure makes it an excellent candidate for use as a chiral auxiliary or a building block in the synthesis of complex molecules with specific stereochemical requirements. For instance, this compound has been employed in the construction of bioactive compounds targeting various therapeutic areas, including oncology and neurodegenerative diseases.

Recent studies have highlighted the potential of (1R)-trifluoroethanol derivatives like this compound in catalytic asymmetric hydrogenation reactions. Researchers have demonstrated that these compounds can act as highly effective ligands for transition metal catalysts, enabling the selective synthesis of enantiopure products. This has significant implications for the pharmaceutical industry, where chirality plays a crucial role in drug efficacy and safety.

In addition to its role in drug discovery, CAS No. 2227712-76-5 has found applications in materials science. Its trifluoromethyl groups confer unique electronic and steric properties, making it suitable for use in the development of advanced materials such as polymers and liquid crystals. Recent research has explored its potential as a monomer in fluoropolymer synthesis, where its stability and reactivity are highly advantageous.

The environmental impact of (1R)-trifluoroethanol derivatives has also been a topic of recent interest. Studies have shown that these compounds exhibit excellent biodegradability under certain conditions, making them more sustainable alternatives to traditional chemical intermediates. This aligns with the growing emphasis on green chemistry and sustainable practices within the chemical industry.

In conclusion, Compound CAS No. 222771 is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, enantiopure nature, and versatile reactivity make it an indispensable tool in modern organic synthesis. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even greater role in advancing scientific and technological frontiers.